Cas no 141046-54-0 (methyl 4-fluorocubane-1-carboxylate)

• Product Name: methyl 4-fluorocubane-1-carboxylate
• CAS No: 141046-54-0
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5218590
• PubChem ID: 15738974
• Update Time: 2026-03-06

methyl 4-fluorocubane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (1S,2R,3R,8S)-4-fluorocubane-1-carboxylate
• (1R,2R,3R,4S,5R,6S,7S,8S)-Methyl 4-fluorocubane-1-carboxylate
• methyl 4-fluorocubane-1-carboxylate
• Methyl4-fluorocubane-1-carboxylate
• 141046-54-0
• CS-0092224
• methyl (2R,3S,4S,5S,6s,7R,8r)-8-fluorocubane-1-carboxylate

• Inchi： 1S/C10H9FO2/c1-13-8(12)9-2-5-3(9)7-4(9)6(2)10(5,7)11/h2-7H,1H3
• InChI Key： SITDWAAQDWEIQW-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)C3C4C5(F)C3C1C5C42

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 4-fluorocubane-1-carboxylate

Methyl 4-Fluorocubane-1-Carboxylate (CAS No. 141046-54-0): A Comprehensive Overview

Methyl 4-fluorocubane-1-carboxylate (CAS No. 141046-54-0) is a fluorinated cubane derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cubic carbon backbone and a fluorine substituent at the 4-position, exhibits distinct chemical and biological characteristics that make it a valuable scaffold for drug discovery and material science.

The structure of methyl 4-fluorocubane-1-carboxylate is inherently fascinating, as the cubane framework is one of the most rigid and symmetrical carbon-based structures known. This rigidity imparts exceptional stability to the molecule, which can be advantageous in drug design where metabolic stability is often a critical factor. The presence of a fluorine atom at the 4-position introduces additional electronic and steric effects, further modulating the compound's reactivity and interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated heterocycles and cubic structures due to their potential in developing novel therapeutic agents. The fluorine atom in methyl 4-fluorocubane-1-carboxylate not only enhances the lipophilicity of the molecule but also participates in various non-covalent interactions, making it an attractive candidate for designing molecules with improved pharmacokinetic profiles.

The synthesis of methyl 4-fluorocubane-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of methyl 4-fluorocubane-1-carboxylate is its potential as a building block for more complex molecules. Researchers have leveraged its unique structure to develop novel inhibitors targeting various enzymes and receptors. For instance, studies have demonstrated its utility in creating potent inhibitors of proteases involved in viral replication and inflammation. The rigid scaffold of the cubane core provides a stable platform for designing molecules with high binding affinity and selectivity.

The biological activity of methyl 4-fluorocubane-1-carboxylate has been extensively explored in preclinical studies. These investigations have revealed promising results in terms of anti-inflammatory, anti-viral, and anti-cancer properties. The fluorine substituent plays a pivotal role in modulating these activities by influencing both the electronic distribution and steric environment of the molecule. This has led to the development of several lead compounds that are currently undergoing further optimization for clinical trials.

In addition to its pharmaceutical applications, methyl 4-fluorocubane-1-carboxylate has shown potential in material science. Its unique structural features make it an excellent candidate for designing advanced materials with tailored properties. For example, researchers have explored its use in creating novel polymers and coatings that exhibit enhanced mechanical strength and chemical resistance. These materials could find applications in various industries, including aerospace, automotive, and electronics.

The future prospects for methyl 4-fluorocubane-1-carboxylate are bright, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Advances in computational chemistry and molecular modeling are expected to play a crucial role in optimizing its design for specific biological targets. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic solutions.

In conclusion, methyl 4-fluorocubane-1-carboxylate (CAS No. 141046-54-0) represents a remarkable compound with diverse applications across pharmaceuticals and materials science. Its unique structural features, combined with its versatile reactivity, make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As our understanding of this compound continues to grow, so too will its potential to impact various fields and improve human health.